Cas no 158703-40-3 (3-Methyl-4-phenylazetidin-2-one)

• Product Name: 3-Methyl-4-phenylazetidin-2-one
• CAS No: 158703-40-3
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD20502085
• CID: 5050193
• PubChem ID: 13000003
• Update Time: 2025-07-21

3-Methyl-4-phenylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-phenylazetidin-2-one
• 3-methyl-4-phenyl-2-azetidinone
• NE36149
• Z1269638501
• 3-Methyl-4-phenylazetidin-2-one

• MDL： MFCD20502085
• Inchi： 1S/C10H11NO/c1-7-9(11-10(7)12)8-5-3-2-4-6-8/h2-7,9H,1H3,(H,11,12)
• InChI Key： NTBKASWPIFDNRJ-UHFFFAOYSA-N
• SMILES： O=C1C(C)C(C2C=CC=CC=2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1

Additional information on 3-Methyl-4-phenylazetidin-2-one

Recent Advances in the Study of 3-Methyl-4-phenylazetidin-2-one (CAS: 158703-40-3)

3-Methyl-4-phenylazetidin-2-one (CAS: 158703-40-3) is a β-lactam derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its synthetic pathways, biological activities, and applications in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in contemporary research.

The synthesis of 3-Methyl-4-phenylazetidin-2-one has been optimized through various methodologies, including stereoselective reactions and catalytic processes. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient enantioselective synthesis route using chiral catalysts, achieving high yields and excellent enantiomeric excess. This advancement is critical for the production of enantiopure derivatives, which are often required for pharmacological applications.

In terms of biological activity, recent investigations have revealed that 3-Methyl-4-phenylazetidin-2-one exhibits promising inhibitory effects against bacterial enzymes, particularly those involved in cell wall biosynthesis. A study in Bioorganic & Medicinal Chemistry Letters (2023) reported its activity against penicillin-binding proteins (PBPs), suggesting its potential as a lead compound for novel antibiotics. Additionally, molecular docking studies have provided insights into its binding interactions, facilitating the design of more potent analogs.

Beyond antimicrobial applications, this compound has also been explored for its role in cancer therapy. Research published in European Journal of Medicinal Chemistry (2023) identified derivatives of 3-Methyl-4-phenylazetidin-2-one that exhibit cytotoxic effects against various cancer cell lines, including breast and lung cancer. Mechanistic studies indicated that these compounds induce apoptosis via the mitochondrial pathway, offering a new avenue for anticancer drug development.

In conclusion, 3-Methyl-4-phenylazetidin-2-one (CAS: 158703-40-3) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from antibacterial to anticancer therapies. Continued research into its synthesis, structure-activity relationships, and mechanisms of action will undoubtedly yield further breakthroughs. The compound's versatility and efficacy underscore its potential as a cornerstone in the development of next-generation pharmaceuticals.